Cas no 24472-59-1 (2-Pyridinecarboxylicacid, 5-heptyl-)
24472-59-1 structure
Product Name:2-Pyridinecarboxylicacid, 5-heptyl-
CAS No:24472-59-1
MF:C13H19NO2
MW:221.29546380043
CID:269910
PubChem ID:212529
Update Time:2025-04-19
2-Pyridinecarboxylicacid, 5-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylicacid, 5-heptyl-
- 5-heptylpyridine-2-carboxylic acid
- 5-Heptylpicolinic acid
- 5-Heptyl-picolinsaeure
- 5-heptyl-pyridine-2-carboxylic acid
- AC1L4T3W
- AC1Q5UFJ
- BRN 0390542
- CTK1A4539
- Picolinic acid, 5-heptyl-
- SR-01000359443-1
- 24472-59-1
- SR-01000359443
- AKOS015955820
- 2-Pyridinecarboxylic acid, 5-heptyl-
- SCHEMBL10662786
- 5-22-02-00400 (Beilstein Handbook Reference)
- DTXSID30179238
-
- Inchi: 1S/C13H19NO2/c1-2-3-4-5-6-7-11-8-9-12(13(15)16)14-10-11/h8-10H,2-7H2,1H3,(H,15,16)
- InChI Key: RXWKVXFXMNGIIC-UHFFFAOYSA-N
- SMILES: OC(C1=CC=C(C=N1)CCCCCCC)=O
Computed Properties
- Exact Mass: 221.14167
- Monoisotopic Mass: 221.141579
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 4.2
Experimental Properties
- Density: 1.051
- Boiling Point: 368.2°Cat760mmHg
- Flash Point: 176.5°C
- Refractive Index: 1.519
- PSA: 50.19
2-Pyridinecarboxylicacid, 5-heptyl- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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